Cas no 1421453-73-7 (2-(4-chlorophenoxy)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one)

• Product Name: 2-(4-chlorophenoxy)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one
• CAS No: 1421453-73-7
• MF: C₂₁H₂₄ClNO₃S
• MW: 405.938163757324
• CID: 5365117
• Update Time: 2025-08-05

2-(4-chlorophenoxy)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenoxy)-1-[4-[[(4-methoxyphenyl)thio]methyl]-1-piperidinyl]ethanone
• 2-(4-chlorophenoxy)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one

• Inchi： 1S/C21H24ClNO3S/c1-25-18-6-8-20(9-7-18)27-15-16-10-12-23(13-11-16)21(24)14-26-19-4-2-17(22)3-5-19/h2-9,16H,10-15H2,1H3
• InChI Key： ATGHARGNYXBVOE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CSC2=CC=C(OC)C=C2)CC1)COC1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 588.5±40.0 °C(Predicted)
• pka: -1.21±0.40(Predicted)

Additional information on 2-(4-chlorophenoxy)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one

Introduction to 2-(4-chlorophenoxy)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one and Its Significance in Modern Chemical Research

The compound with the CAS number 1421453-73-7, identified as 2-(4-chlorophenoxy)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one, represents a fascinating subject of study in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a 4-chlorophenoxy moiety and a piperidine ring substituted with a sulfanylmethyl group, makes it a promising candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The piperidine scaffold, in particular, has been extensively studied for its role in enhancing bioavailability and binding affinity to biological targets. In this context, the compound 2-(4-chlorophenoxy)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one exemplifies the innovative approaches being employed to develop next-generation pharmaceuticals.

The 4-chlorophenoxy group introduces a hydrophobic character to the molecule, which is often essential for effective membrane penetration and receptor interaction. This feature, combined with the electron-withdrawing properties of the chlorine atom, contributes to the compound's overall pharmacokinetic profile. Furthermore, the sulfanylmethyl substituent on the piperidine ring adds another layer of complexity, potentially influencing both metabolic stability and pharmacological activity.

Current research in chemical biology has demonstrated that modifications at specific positions within a molecule can significantly alter its biological effects. The 4-methoxyphenyl moiety in this compound is particularly noteworthy, as methoxy groups are known to enhance solubility and metabolic stability. This observation aligns with the growing trend toward designing molecules that exhibit favorable pharmacokinetic properties while maintaining high therapeutic efficacy.

In vitro studies have begun to explore the potential of 2-(4-chlorophenoxy)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one as a lead compound for further derivatization. Initial assays have shown promising results in terms of binding affinity to certain enzymes and receptors, suggesting its utility in addressing various therapeutic challenges. The compound's structural features make it amenable to further modifications, allowing researchers to fine-tune its properties for specific applications.

The integration of computational chemistry techniques has accelerated the process of identifying promising candidates like this one. Molecular modeling studies have been instrumental in predicting how different structural variations might impact biological activity. These insights are crucial for guiding synthetic efforts and optimizing lead compounds before they enter more extensive preclinical testing.

As our understanding of complex biological systems continues to evolve, compounds like 2-(4-chlorophenoxy)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one offer a glimpse into the future of drug discovery. By leveraging advanced chemical synthesis and analytical techniques, researchers are paving the way for more effective and targeted therapies. The ongoing exploration of this compound underscores the dynamic nature of pharmaceutical research and its potential to address unmet medical needs.

The development of new pharmaceutical agents is a multifaceted endeavor that requires collaboration across disciplines. Chemists, biologists, and pharmacologists must work together to translate laboratory findings into tangible benefits for patients. The study of compounds such as this one exemplifies this interdisciplinary approach, highlighting how structural innovation can drive therapeutic progress.

In conclusion, 2-(4-chlorophenoxy)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising preclinical data position it as a valuable asset in the search for new treatments. As research continues to uncover new applications for this compound and similar molecules, we can anticipate further breakthroughs that will shape the future of medicine.